3-Methoxy-2-pyridylzinc bromide

• Molecular Formula: C6H6BrNOZn
• Molecular Weight: 253.4 g/mol
• IUPAC Name: bromozinc(1+);3-methoxy-2H-pyridin-2-ide
• InChI: InChI=1S/C6H6NO.BrH.Zn/c1-8-6-3-2-4-7-5-6;;/h2-4H,1H3;1H;/q-1;;+2/p-1
• InChI Key: HQNUGWXQUQDADX-UHFFFAOYSA-M
• Canonical SMILES: COC1=[C-]N=CC=C1.[Zn+]Br

Description

3-Methoxy-2-pyridylzinc bromide is an organozinc reagent commonly used in organic synthesis, particularly in cross-coupling reactions such as Negishi couplings. The compound is typically supplied as a 0.5M solution in tetrahydrofuran (THF) to ensure stability and ease of handling . Its molecular structure features a pyridine ring substituted with a methoxy (-OCH₃) group at the 3-position and a zinc-bromide moiety at the 2-position. The methoxy group is electron-donating, which modulates the electronic properties of the pyridine ring, influencing reactivity in metal-catalyzed reactions.

This reagent is part of a broader class of heteroarylzinc bromides developed for constructing complex aromatic and heteroaromatic systems in pharmaceuticals, agrochemicals, and materials science. Its utility lies in its ability to transfer the 3-methoxy-2-pyridyl group to electrophilic partners under mild conditions, enabling precise functionalization of target molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Methoxy-2-pyridylzinc bromide can be synthesized through the direct insertion of active zinc into 3-bromo-2-methoxypyridine. This reaction is typically carried out in the presence of tetrahydrofuran as a solvent, which helps to stabilize the organozinc compound .

Industrial Production Methods: The industrial production of 3-Methoxy-2-pyridylzinc bromide follows a similar synthetic route, with the reaction being scaled up to accommodate larger quantities. The use of highly active zinc is crucial in ensuring the efficiency and yield of the reaction .

Chemical Reactions Analysis

Types of Reactions: 3-Methoxy-2-pyridylzinc bromide primarily undergoes cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions involve the formation of carbon-carbon bonds between the organozinc compound and various electrophiles .

Common Reagents and Conditions:

Reagents: Palladium catalysts, boronic acids, and halides.

Conditions: Mild reaction conditions, typically at room temperature or slightly elevated temperatures, in the presence of a base such as potassium carbonate.

Major Products: The major products formed from these reactions are typically biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials .

Scientific Research Applications

Chemistry: 3-Methoxy-2-pyridylzinc bromide is widely used in organic synthesis for the formation of carbon-carbon bonds. It is particularly valuable in the synthesis of heterocyclic compounds and complex organic molecules .

Biology and Medicine:

Industry: In the industrial sector, 3-Methoxy-2-pyridylzinc bromide is used in the production of various organic materials, including polymers and advanced materials for electronic and optical applications .

Mechanism of Action

The mechanism of action of 3-Methoxy-2-pyridylzinc bromide in cross-coupling reactions involves the transmetalation step, where the organozinc compound transfers its organic group to a palladium catalyst. This is followed by the coupling of the organic group with an electrophile, resulting in the formation of a new carbon-carbon bond .

Comparison with Similar Compounds

Research Findings and Data

Comparative Reaction Yields

• Methoxy-substituted reagents (2409, 2406) may exhibit lower reactivity but higher selectivity in couplings due to electron donation.
• Chloro-substituted reagents (2404) likely achieve higher yields in reactions requiring strong nucleophilic partners .